Cas no 23301-82-8 (Samarium,tris(1,1,1-trifluoro-2,4-pentanedionato-kO,kO')- (9CI))

• Product Name: Samarium,tris(1,1,1-trifluoro-2,4-pentanedionato-kO,kO')- (9CI)
• CAS No: 23301-82-8
• MF: C₁₅H₁₅F₉O₆Sm
• MW: 612.621637582779
• MDL: MFCD00058837
• CID: 255764
• PubChem ID: 136636083
• Update Time: 2025-06-14

Samarium,tris(1,1,1-trifluoro-2,4-pentanedionato-kO,kO')- (9CI) Chemical and Physical Properties

Names and Identifiers

• Samarium,tris(1,1,1-trifluoro-2,4-pentanedionato-kO,kO')- (9CI)
• samarium(3+),1,1,1-trifluoro-4-oxopent-2-en-2-olate
• Nsc174291
• SAMARIUM (III) TRIFLUOROACETYLACETONATE
• SAMARIUM (III) TRIFLUOROACETYLACETONATE (-SM) (REO)
• SAMARIUM TRIFLUOROACETYLACETONATE
• SAMARIUM TRIFLUOROACETYLACETONATE:
• Samarium(III) trifluoroacetylacetonate (REO)
• SAMARIUM(III) TRIFLUOROACETYLACETONATE: (REO)
• Tris-(1,1,1-trifluoro-2,4-pentanedionato-O,O')-samarium
• 23301-82-8
• samarium;(Z)-1,1,1-trifluoro-4-hydroxypent-3-en-2-one
• Samarium,tris(1,1,1-trifluoro-2,4-pentanedionato-ko,ko')-(9ci)
• MFCD00058837
• Samarium(III) trifluoroacetylacetonate (99.9%-Sm) (REO)
• Samarium(III) trifluoroacetylacetonate

• MDL： MFCD00058837
• Inchi： 1S/3C5H5F3O2.Sm/c3*1-3(9)2-4(10)5(6,7)8;/h3*2,9H,1H3;/b3*3-2-;
• InChI Key： UTYHITGCKAOKLV-IQMQLBNYSA-N
• SMILES： [Sm].FC(C(/C=C(/C)\O)=O)(F)F.FC(C(/C=C(/C)\O)=O)(F)F.FC(C(/C=C(/C)\O)=O)(F)F

Computed Properties

• Exact Mass: 613.99200
• Monoisotopic Mass: 613.99223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 159
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 102

Experimental Properties

• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• PSA: 102.42000
• LogP: 3.29070

Samarium,tris(1,1,1-trifluoro-2,4-pentanedionato-kO,kO')- (9CI) Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on Samarium,tris(1,1,1-trifluoro-2,4-pentanedionato-kO,kO')- (9CI)

Recent Advances in Samarium(III) Complexes: Focus on Tris(1,1,1-trifluoro-2,4-pentanedionato)-samarium (CAS 23301-82-8)

The samarium(III) complex, tris(1,1,1-trifluoro-2,4-pentanedionato-kO,kO')-samarium (CAS 23301-82-8), has garnered significant attention in recent chemical and biomedical research due to its unique photophysical properties and potential applications in catalysis, luminescent materials, and medical imaging. This compound, belonging to the β-diketonate family of lanthanide complexes, exhibits remarkable stability and efficient luminescence, making it a promising candidate for various high-tech applications.

Recent studies have focused on the synthesis and characterization of this samarium complex, with particular emphasis on its structural properties and reactivity. X-ray crystallographic analyses reveal a distorted octahedral geometry around the samarium center, coordinated by six oxygen atoms from three bidentate trifluoromethyl-substituted β-diketonate ligands. The presence of electron-withdrawing trifluoromethyl groups enhances the complex's thermal stability and volatility, important characteristics for potential applications in chemical vapor deposition processes.

In the field of materials science, researchers have explored the photoluminescent properties of this samarium complex. The compound demonstrates characteristic Sm(III) emission in the orange-red spectral region (560-650 nm), attributed to the ⁴G_5/2→⁶H_J (J=5/2, 7/2, 9/2, 11/2) transitions. Recent advancements in ligand design have led to improved luminescence quantum yields through suppression of non-radiative decay pathways, making these complexes more suitable for optoelectronic applications.

Biomedical applications of this samarium complex have emerged as a particularly promising research direction. The compound's stability in physiological conditions and its ability to generate reactive oxygen species (ROS) under specific excitation wavelengths have prompted investigations into its potential as a photosensitizer for photodynamic therapy. Preliminary in vitro studies demonstrate selective cytotoxicity against certain cancer cell lines when activated by appropriate light sources, though further research is needed to optimize its therapeutic index.

Catalytic applications of tris(1,1,1-trifluoro-2,4-pentanedionato)-samarium have also been explored, particularly in organic transformations. Recent reports highlight its effectiveness as a Lewis acid catalyst in various carbon-carbon bond forming reactions, with the trifluoromethyl groups enhancing both the catalyst's activity and selectivity. The complex's moisture stability represents a significant advantage over more conventional lanthanide catalysts.

Future research directions for this samarium complex include the development of hybrid materials incorporating the complex into polymeric or silica-based matrices for enhanced processability, as well as further exploration of its biomedical applications. The combination of this complex's unique properties - including its luminescence, stability, and catalytic activity - suggests it will remain an important subject of study in both fundamental and applied research across multiple disciplines.